4,5-Dihydrothieno[2,3-e][1]benzothiophene-2-carboxylic acid

• IUPAC Name: 4,5-dihydrothieno[2,3-e][1]benzothiole-2-carboxylic acid
• InChI: InChI=1S/C11H8O2S2/c12-11(13)9-5-6-1-2-8-7(3-4-14-8)10(6)15-9/h3-5H,1-2H2,(H,12,13)
• InChI Key: ZPVBBYHDNQWYDB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C3=C1C=C(S3)C(=O)O
• Molecular Formula: C11H8O2S2
• Molecular Weight: 236.3 g/mol
• CAS No.: 26268-08-6

Description

4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid is a heterocyclic sulfur compound. Its molecular formula is C11H8O2S2, with an average mass of 236.310 Da and a monoisotopic mass of 235.996567 Da.

Molecular Structure Analysis

The molecular structure of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid involves a benzothiophene ring, which is a type of heterocyclic sulfur compound. The stability of similar compounds, such as 1-benzothiophene-2-carboxylic acid, arises from O-H…O, C-H…O, and S-H…O hydrogen bonding interactions.

Mechanism of Action

Target of Action

The primary targets of 4,5-Dihydrothieno 2,3-ebenzothiophene-2-carboxylic acid are various biological kinases . These kinases include serine-threonine and tyrosine kinases such as hedgehog kinase, casein kinase (CK), proviral insertion Moloney virus (PIM) kinase, and FMS-like tyrosine (Flt) kinase . These kinases play crucial roles in cellular signaling, growth, and differentiation .

Mode of Action

4,5-Dihydrothieno 2,3-ebenzothiophene-2-carboxylic acid interacts with its kinase targets by inhibiting their activity . This inhibition disrupts the normal signaling pathways within the cell, leading to changes in cellular function .

Biochemical Pathways

The inhibition of kinase activity by 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid affects multiple biochemical pathways. These include pathways involved in cell growth and differentiation, which are regulated by the targeted kinases . The downstream effects of this disruption can lead to changes in cellular function and potentially the induction of cell death .

Pharmacokinetics

The ADME properties of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid , which suggests that further studies could provide valuable information about its absorption, distribution, metabolism, and excretion.

Result of Action

The molecular and cellular effects of 4,5-Dihydrothieno 2,3-ebenzothiophene-2-carboxylic acid ’s action are primarily due to its inhibition of kinase activity . This can lead to disruption of normal cellular signaling pathways, changes in cell function, and potentially the induction of cell death .

Biochemical Analysis

Biochemical Properties

4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound has been shown to interact with various enzymes, including kinases and oxidoreductases. The nature of these interactions often involves the binding of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s catalytic activity. For instance, it has been observed to inhibit certain kinases by binding to their ATP-binding sites, thereby preventing phosphorylation reactions essential for cellular signaling pathways.

Cellular Effects

The effects of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. In particular, 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid has been found to alter the expression of genes involved in oxidative stress responses and metabolic pathways. Additionally, it affects cellular metabolism by interacting with key metabolic enzymes, leading to changes in the levels of metabolites and overall metabolic flux.

Molecular Mechanism

At the molecular level, 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid exerts its effects through specific binding interactions with biomolecules. This compound can bind to proteins, such as enzymes and receptors, altering their conformation and activity. For example, it has been shown to inhibit enzyme activity by binding to the active site and blocking substrate access. Furthermore, 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid can modulate gene expression by interacting with transcription factors and influencing their binding to DNA, thereby affecting the transcription of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid can change over time. This compound exhibits stability under certain conditions, but it may degrade under others, leading to a loss of activity. Long-term studies have shown that 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid can have lasting effects on cellular function, including sustained changes in gene expression and metabolic activity

Dosage Effects in Animal Models

The effects of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects, such as enhanced metabolic activity and improved cellular function. At higher doses, it can lead to toxic or adverse effects, including oxidative stress and cellular damage. Studies have identified threshold effects, where the compound’s impact shifts from beneficial to harmful, highlighting the importance of dosage optimization in experimental settings.

Metabolic Pathways

4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid is involved in various metabolic pathways, interacting with enzymes and cofactors essential for its metabolism. This compound can influence metabolic flux by modulating the activity of key enzymes, leading to changes in the levels of metabolites. For instance, it has been shown to affect the tricarboxylic acid cycle and oxidative phosphorylation, resulting in altered energy production and metabolic homeostasis.

Transport and Distribution

The transport and distribution of 4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid within cells and tissues are mediated by specific transporters and binding proteins. This compound can be taken up by cells through active transport mechanisms and distributed to various cellular compartments. Its localization and accumulation within cells can influence its activity and function, with higher concentrations often observed in metabolically active tissues.

Subcellular Localization

4,5-Dihydrothieno2,3-ebenzothiophene-2-carboxylic acid exhibits specific subcellular localization, which can affect its activity and function. This compound may be directed to particular cellular compartments, such as the mitochondria or nucleus, through targeting signals or post-translational modifications. Its localization within these compartments can influence its interactions with biomolecules and its overall biochemical effects.